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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive details on the use of Penconazol Hydroxide
(PEN-OH) as a reference standard in analytical and toxicological studies. Penconazol is a
systemic triazole fungicide used to control powdery mildew on various crops.[1][2]
Understanding its metabolism and quantifying its metabolites are crucial for assessing human
exposure, environmental fate, and potential toxicity. The primary metabolite in humans is a
monohydroxylated derivative, herein referred to as Penconazol Hydroxide (PEN-OH), making
it an essential biomarker for exposure studies.[3][4]

Penconazol Hydroxide: Properties and Significance

Penconazol Hydroxide is the major metabolite of Penconazol, formed through oxidation.[3][4]
In human metabolism, it is found in both free and glucuronide conjugate forms, with the
conjugated form being predominant.[3][4] Due to its prevalence, PEN-OH is the recommended
biomarker for monitoring human exposure to Penconazol.[3][4]

Chemical Information (Penconazol - Parent Compound):
e |[UPAC Name: 1-[2-(2,4-dichloro-B-propylphenethyl)]-1H-1,2,4-triazole[1]
o CAS Number: 66246-88-6[1]

e Molecular Formula: C13H1s5CI2N3
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e Molecular Weight: 284.19 g/mol

Note on Reference Standard Availability: A commercially available reference standard explicitly
named "Penconazol Hydroxide" may be difficult to source. Researchers may need to:

¢ Synthesize the standard in-house.

e Source it from specialized chemical suppliers who may list it under a more specific chemical
name (e.g., indicating the position of the hydroxyl group on the alkyl chain).

o Use a certified reference material of the parent compound, Penconazol, and identify the
metabolite peak based on its mass-to-charge ratio in mass spectrometry.

Data Presentation: Analytical Method Performance

The following table summarizes typical performance data for the analysis of Penconazol and its
metabolites using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a
common analytical technique for this purpose.[5][6]
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) LOQ Recovery
Analyte Matrix Method Reference
(mglkg) (%)
) GC- 63 (grape &
Penconazol Fruits 0.01-0.02 [5]
ECD/NPD apple)
Various Plant .
Penconazol ) LC-MS/MS 0.01 Not Specified  [5]
Matrices
GC-
Penconazol Milk 0.01 Not Specified  [5]
ECD/NPD
Animal GC-
Penconazol ] 0.05 39-83 [5]
Tissues ECD/NPD
Penconazol 2.5-250.0 N
) Vegetables LC-MS/MS Not Specified  [7]
Enantiomers ng/mL
230-460 pg/L
Penconazol
) ) (range of »
Hydroxide Human Urine  LC-MS/MS Not Specified  [3][4]
detected
(PEN-OH)
levels)
Penconazol 5.2-16.7 pg/L
Carboxylic ) (range of »
) Human Urine  LC-MS/MS Not Specified  [3][4]
Acid (PEN- detected
COOH) levels)

Experimental Protocols

This protocol is adapted from methodologies described for the analysis of Penconazol
metabolites in human urine.[3][4]

Objective: To quantify the concentration of Penconazol Hydroxide (PEN-OH) in human urine
samples using LC-MS/MS.

Materials:

e Penconazol Hydroxide reference standard
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» Deuterated Penconazol (internal standard)

¢ [(-glucuronidase

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Ultrapure water

e Urine samples

o LC-MS/MS system with electrospray ionization (ESI) source

Procedure:

e Sample Preparation: a. Thaw frozen urine samples at room temperature. b. To 1 mL of urine,
add an internal standard solution (e.g., deuterated Penconazol). c. Add B-glucuronidase
solution to hydrolyze the glucuronide conjugates of PEN-OH. d. Incubate the samples as per
the enzyme manufacturer's instructions (e.g., 37°C for 2-4 hours). e. After incubation, stop
the enzymatic reaction by adding a strong acid or by protein precipitation with a solvent like
acetonitrile. f. Centrifuge the samples to pellet any precipitate. g. Transfer the supernatant to
an autosampler vial for analysis.

e LC-MS/MS Analysis: a. Liquid Chromatography (LC) Conditions:

o Column: A suitable reversed-phase column (e.g., C18).

o Mobile Phase: A gradient of methanol and water, both containing a small amount of formic
acid (e.g., 0.1%).

o Flow Rate: A typical flow rate for analytical LC columns (e.g., 0.2-0.5 mL/min).

o Injection Volume: 5-10 pL. b. Mass Spectrometry (MS) Conditions:

o lonization Mode: Positive Electrospray lonization (ESI+).

o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions:

o Identify the precursor ion (protonated molecular ion) for PEN-OH.

o Identify the most abundant and specific product ions. A common product ion for triazole
fungicides is the protonated triazole moiety.[3][4]

o Monitor at least two transitions for confirmation.
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o Optimize cone voltage and collision energy for each transition to maximize signal intensity.

e Quantification: a. Prepare a calibration curve using the Penconazol Hydroxide reference
standard at various concentrations. b. Plot the ratio of the analyte peak area to the internal
standard peak area against the concentration. c. Use the calibration curve to determine the
concentration of PEN-OH in the unknown urine samples.

Visualizations

Penconazol is a sterol demethylation inhibitor (DMI) fungicide.[8] It targets the C14-
demethylase enzyme, which is crucial for the biosynthesis of ergosterol, a vital component of
fungal cell membranes.[8]

Fungal Cell

- - Cl4-demethylase
Acetyl-CoA > Squalene > Lanosterol [~ "~~~ " | Ergosterol »| Fungal Cell Membrane
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Caption: Penconazol's mode of action in fungi.

The following diagram illustrates the workflow for the quantification of Penconazol Hydroxide
in biological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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